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Compound of Interest

Compound Name: Fenhexamid-d10

Cat. No.: B15295614

This guide provides essential safety and logistical information for the proper disposal of
Fenhexamid-d10, ensuring compliance with safety regulations and promoting a secure
laboratory environment. The procedures outlined are designed for researchers, scientists, and
drug development professionals.

Immediate Safety Precautions

Before handling Fenhexamid-d10 for disposal, it is imperative to wear appropriate Personal
Protective Equipment (PPE).

Eye Protection: Use safety goggles with side protection.[1][2]

Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.[1][2]

Protective Clothing: A standard laboratory coat should be worn.

Respiratory Protection: If dust or aerosol may be generated, use a local exhaust system.[3]

Waste Characterization

Fenhexamid-d10 must be treated as hazardous waste. This classification is primarily due to its
environmental hazards.

e Aquatic Toxicity: Fenhexamid is classified as toxic to aquatic life with long-lasting effects. It is
also designated as a marine pollutant.
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o Regulatory Framework: Disposal is governed by federal, state, and local regulations. In the
United States, this includes the Resource Conservation and Recovery Act (RCRA) enforced
by the Environmental Protection Agency (EPA).

Step-by-Step Disposal Protocol

Follow these procedural steps to ensure the safe and compliant disposal of Fenhexamid-d10.
Step 1: Segregation Proper segregation is critical to prevent dangerous chemical reactions.

e Incompatible Materials: Store Fenhexamid-d10 waste separately from incompatible
materials, particularly oxidizing agents.

e Waste Streams: Do not mix Fenhexamid-d10 waste with other chemical waste streams
unless explicitly permitted by your institution's Environmental Health and Safety (EHS)
department.

Step 2: Containerization The choice of container is crucial for safe storage and transport.

o Compatibility: The waste container must be made of a material that is chemically compatible
with Fenhexamid-d10.

» Condition: Ensure the container is in good condition, free from damage or leaks, and has a
secure, screw-on cap.

e Headroom: Do not fill the container completely. Leave at least one inch of headroom to allow
for expansion.

Step 3: Labeling Accurate labeling is a legal requirement and essential for safety.

o Content Identification: Clearly label the container with the words "Hazardous Waste" and the
full chemical name, "Fenhexamid-d10".

e Hazard Communication: The label should indicate the primary hazard, which is "Toxic to
Aquatic Life".
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Step 4: Storage (Satellite Accumulation Area) Waste must be stored in a designated area within
the laboratory.

» Location: Store the waste container in a designated Satellite Accumulation Area (SAA),
which must be at or near the point of generation and under the control of laboratory
personnel.

e Secondary Containment: It is best practice to place the waste container in a secondary
containment system to prevent spills.

 Inspections: The SAA must be inspected weekly for any signs of leakage or container
deterioration.

Step 5: Final Disposal Final disposal must be handled by authorized personnel.

e Institutional EHS: Contact your institution's Environmental Health and Safety (EHS)
department to schedule a pickup for the hazardous waste.

o Professional Disposal: Fenhexamid-d10 may be disposed of by dissolving it in a
combustible solvent and burning it in a chemical incinerator equipped with an afterburner
and scrubber. This process must be performed by a licensed waste management company
in accordance with all regulations.

o Prohibited Actions: Never dispose of Fenhexamid-d10 in the regular trash or pour it down
the drain.

Quantitative Data for Laboratory Hazardous Waste
Storage

The following table summarizes key quantitative limits and requirements for the temporary
storage of hazardous waste in laboratory settings, based on U.S. regulations.
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Parameter Requirement Regulation Source

55 gallons of hazardous waste
Max Volume in SAA OR 1 quart of acute hazardous 40 CFR § 262.15

waste

Must be removed from the

, . _ o Central Washington University
Time Limit (Full Container) SAA within 3 days after

) Guidelines
becoming full

] o ) May remain in the SAA for up Central Washington University
Time Limit (Partially Full) o
to one (1) year Guidelines

Hazardous waste must be
Time Limit (Academic Labs) removed from the laboratory EPA Subpart K
every 12 months

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Fenhexamid-
d10.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15295614?utm_src=pdf-body
https://www.benchchem.com/product/b15295614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15295614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Preparation & Collection

Identify Fenhexamid-d10 as Waste

l

Don Personal Protective
Equipment (PPE)

'

Select a Compatible,
Labeled Waste Container

Final Disposal

Y

Segregate from
Incompatible Chemicals

Container Full or
Time Limit Reached?

NO

Accumulation

Contact Institutional EHS
for Waste Pickup

Collect Waste in Container
in Satellite Accumulation Area (SAA)

Waste Removed by

Keep Container Securely Capped Authorized Personnel

Perform Weekly Inspections of SAA

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Fenhexamid-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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